Cas no 82475-03-4 (Baicalin methyl ester)
Baicalin methyl ester Chemical and Physical Properties
Names and Identifiers
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- Baicalin methyl ester
- 5,6-Dihydroxy-4-oxo-2-phenyl-4H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid methyl ester
- Methyl (2R,3R,4R,5S,6R)-6-(5,6-dihydroxy-4-oxo-2-phenylchromen-7-yl)oxy-3,4,5-trihydroxyoxane-2-carb
- methyl (2S,3S,4S,5R,6S)-6-(5,6-dihydroxy-4-oxo-2-phenylchromen-7-yl)oxy-3,4,5-trihydroxyoxane-2-carboxylate
- MS-28434
- HY-N4297
- Methyl (2S,3S,4S,5R,6S)-6-((5,6-dihydroxy-4-oxo-2-phenyl-4H-chromen-7-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylate
- SCHEMBL6245623
- AKOS037515033
- CS-0032670
- 82475-03-4
- SCHEMBL17663707
- methyl (2S,3S,4S,5R,6S)-6-[(5,6-dihydroxy-4-oxo-2-phenylchromen-7-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylate
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- Inchi: 1S/C22H20O11/c1-30-21(29)20-18(27)17(26)19(28)22(33-20)32-13-8-12-14(16(25)15(13)24)10(23)7-11(31-12)9-5-3-2-4-6-9/h2-8,17-20,22,24-28H,1H3/t17-,18-,19+,20-,22+/m0/s1
- InChI Key: AOWRAYJMTOYETH-SXFAUFNYSA-N
- SMILES: OC1C(O)=C(O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(=O)OC)O2)C=C2OC(C3C=CC=CC=3)=CC(C=12)=O
Computed Properties
- Exact Mass: 460.10056145 g/mol
- Monoisotopic Mass: 460.10056145 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 763
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 172
- Molecular Weight: 460.4
Experimental Properties
- Color/Form: Powder
- Density: 1.631±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 268-270 ºC
- Boiling Point: 754.5±60.0 °C at 760 mmHg
- Flash Point: 265.0±26.4 °C
- Solubility: Almost insoluble (0.044 g/l) (25 º C),
- Vapor Pressure: 0.0±2.7 mmHg at 25°C
Baicalin methyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
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Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended condition sin the description
Baicalin methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N4297-5mg |
Baicalin methyl ester |
82475-03-4 | 99.05% | 5mg |
¥1200 | 2025-04-15 | |
| MedChemExpress | HY-N4297-10mg |
Baicalin methyl ester |
82475-03-4 | 99.05% | 10mg |
¥1860 | 2025-04-15 | |
| MedChemExpress | HY-N4297-20mg |
Baicalin methyl ester |
82475-03-4 | 98.14% | 20mg |
¥5710 | 2023-06-14 | |
| Chengdu Biopurify Phytochemicals Ltd | BP2026-100mg |
Baicalin methyl ester |
82475-03-4 | 95% | 100mg |
$540 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP2026-20mg |
Baicalin methyl ester |
82475-03-4 | 95% | 20mg |
$165 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1427-1 mg |
Baicalin methyl ester |
82475-03-4 | 95.59% | 1mg |
¥873.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1427-5 mg |
Baicalin methyl ester |
82475-03-4 | 95.59% | 5mg |
¥1782.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1427-10 mg |
Baicalin methyl ester |
82475-03-4 | 95.59% | 10mg |
¥2987.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1427-25 mg |
Baicalin methyl ester |
82475-03-4 | 95.59% | 25mg |
¥5443.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1427-50 mg |
Baicalin methyl ester |
82475-03-4 | 95.59% | 50mg |
¥8165.00 | 2022-04-26 |
Baicalin methyl ester Production Method
Production Method 1
1.2 8.5 h, rt
Production Method 2
Baicalin methyl ester Raw materials
Baicalin methyl ester Preparation Products
Baicalin methyl ester Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Baicalin methyl ester
Introduction to Baicalin Methyl Ester (CAS No. 82475-03-4)
Baicalin methyl ester, a derivative of the flavonoid baicalin, is a compound of significant interest in the field of pharmaceutical chemistry and natural product research. With the CAS number 82475-03-4, this molecule has garnered attention for its potential therapeutic applications and structural characteristics. Flavonoids, a class of polyphenolic compounds widely found in plants, are renowned for their biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Baicalin methyl ester, in particular, has been studied for its role in various pharmacological contexts.
The chemical structure of Baicalin methyl ester consists of a glucuronide moiety attached to the flavone backbone, with a methoxy group at the 7-position. This modification enhances its solubility and bioavailability compared to baicalin, making it a promising candidate for drug development. The glucuronide group not only influences the pharmacokinetics of the compound but also contributes to its interaction with biological targets.
Recent research has highlighted the multifaceted therapeutic potential of Baicalin methyl ester. Studies have demonstrated its efficacy in modulating inflammatory pathways, which makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit key enzymes involved in inflammation, such as lipoxygenase and cyclooxygenase, has been well-documented in preclinical studies.
In addition to its anti-inflammatory properties, Baicalin methyl ester has shown promise in neuroprotective applications. Research indicates that it can cross the blood-brain barrier and exert neuroprotective effects against oxidative stress and neurodegeneration. This has led to investigations into its potential use in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease. The compound's ability to scavenge reactive oxygen species and protect against excitotoxicity makes it an attractive candidate for further development.
The pharmacological activity of Baicalin methyl ester is also linked to its antioxidant properties. Flavonoids are known for their ability to neutralize free radicals and reduce oxidative stress, which is implicated in various pathological conditions. Studies have shown that Baicalin methyl ester can enhance the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This suggests that it may help mitigate oxidative damage associated with aging and chronic diseases.
Another area of interest is the antimicrobial activity of Baicalin methyl ester. Research has demonstrated its effectiveness against a range of bacterial and fungal pathogens. This property makes it a potential candidate for developing novel antimicrobial agents, particularly in light of the growing problem of antibiotic resistance. The mechanism by which Baicalin methyl ester exerts its antimicrobial effects appears to involve disrupting bacterial cell membranes and inhibiting key metabolic pathways.
The synthesis of Baicalin methyl ester is an important aspect of its pharmaceutical development. Various synthetic routes have been explored to optimize yield and purity. These methods often involve glucuronidation followed by methylation of the flavone core. Advances in synthetic chemistry have enabled the production of high-purity Baicalin methyl ester suitable for both preclinical and clinical studies.
Evaluation of Baicalin methyl ester's pharmacokinetic profile is crucial for understanding its therapeutic potential. Studies have shown that it exhibits good oral bioavailability and can be detected in biological fluids at significant concentrations after administration. This suggests that it may be suitable for oral delivery formulations, which would enhance patient compliance compared to injectable therapies.
The safety profile of Baicalin methyl ester has been assessed through toxicological studies conducted on animal models. These studies have indicated that the compound is well-tolerated at doses relevant to therapeutic use. However, further research is needed to fully characterize its safety profile in humans. Long-term studies are essential to evaluate any potential side effects or interactions with other medications.
Current clinical trials are exploring the therapeutic efficacy of Baicalin methyl ester in various conditions. These trials aim to provide evidence supporting its use as a treatment for chronic diseases such as diabetes, cardiovascular disorders, and certain types of cancer. The results from these trials will be crucial in determining whether Baicalin methyl ester can be translated into clinical practice.
The role of Baicalin methyl ester in combination therapy is another area being explored by researchers. Its ability to interact with multiple biological pathways suggests that it may enhance the efficacy of other drugs when used in combination regimens. This could lead to more effective treatments for complex diseases that involve multiple pathological processes.
In conclusion, Baicalin methyl ester (CAS No.82475-03-4) is a promising compound with diverse therapeutic applications. Its structural features contribute to its biological activity, making it a candidate for treating inflammatory diseases, neurodegenerative disorders, oxidative stress-related conditions, and infections. Further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic potential.